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Compound of Interest

Compound Name: Bodipy 558/568 C12

Cat. No.: B606313

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Bodipy 558/568 C12 pulse-chase assay is a powerful technique used to investigate the
dynamics of long-chain fatty acid trafficking and metabolism within living cells. Bodipy 558/568
C12 is a fluorescently labeled fatty acid analog that mimics the behavior of natural fatty acids,
allowing for the visualization of their uptake, storage in lipid droplets (LDs), and subsequent
mobilization to other organelles, such as mitochondria, for processes like 3-oxidation.[1][2] This
assay is particularly valuable for studying lipid metabolism in various physiological and
pathological contexts, including cancer, metabolic disorders, and neurodegenerative diseases.

The "pulse"” phase involves incubating cells with Bodipy 558/568 C12 for a specific period,
allowing the fluorescent fatty acid to be taken up and incorporated into cellular lipids, primarily
triglycerides stored in LDs.[1] The "chase" phase begins after removing the fluorescent probe
from the extracellular medium. During the chase, the movement of the labeled fatty acids from
LDs to other cellular compartments can be tracked over time using fluorescence microscopy.[1]
This allows for both qualitative and quantitative assessment of fatty acid dynamics.

Key Applications

e Monitoring Lipid Droplet Dynamics: Visualizing the formation, growth, and degradation of
lipid droplets.[3]
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Investigating Fatty Acid Trafficking: Tracking the movement of fatty acids between
organelles, such as from lipid droplets to mitochondria for energy production.[1][2][4][5]

Studying Lipid Metabolism: Assessing the effects of genetic modifications or pharmacological
interventions on fatty acid uptake, storage, and utilization.

Drug Discovery: Screening for compounds that modulate lipid metabolism pathways.

Experimental Protocols

This section provides a detailed methodology for performing a Bodipy 558/568 C12 pulse-

chase assay. The protocol is generalized and may require optimization for specific cell types

and experimental goals.

Materials

Bodipy 558/568 C12 (e.g., Thermo Fisher Scientific, Cat. No. D3835)

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Phosphate-Buffered Saline (PBS)

Hank's Balanced Salt Solution (HBSS) or other nutrient-depleted medium for starvation
experiments.[1]

Organelle-specific fluorescent probes (e.g., MitoTracker Green FM for mitochondria)

Confocal microscope with appropriate filter sets for Bodipy 558/568 (Excitation/Emission:
~558/568 nm) and other probes.[6]

Cell culture plates or coverslips suitable for microscopy.

Optional: Inhibitors of fatty acid transport or metabolism (e.g., phloretin, triacsin C, etomoxir).

[6]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b606313?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4375018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4375018/
https://www.biorxiv.org/content/10.1101/2022.02.03.479028.full
https://www.benchchem.com/product/b606313
https://www.researchgate.net/publication/383154189_Protocol_for_monitoring_fatty_acid_trafficking_from_lipid_droplets_to_mitochondria_in_cultured_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC7902631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7902631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4849650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4849650/
https://www.benchchem.com/product/b606313#bodipy-558-568-c12-pulse-chase-assay-protocol
https://www.benchchem.com/product/b606313#bodipy-558-568-c12-pulse-chase-assay-protocol
https://www.benchchem.com/product/b606313#bodipy-558-568-c12-pulse-chase-assay-protocol
https://www.benchchem.com/product/b606313#bodipy-558-568-c12-pulse-chase-assay-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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